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Compound of Interest

Compound Name: Alloc-Gly-OH.DCHA

Cat. No.: B3395774

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of N-allyloxycarbonyl-glycine
dicyclohexylammonium salt (Alloc-Gly-OH-DCHA), a key building block in modern peptide
synthesis. This document details its chemical and physical properties, synthesis, and
applications, with a focus on its role in orthogonal protection strategies.

Core Concepts and Properties

N-allyloxycarbonyl-glycine dicyclohexylammonium salt is the dicyclohexylammonium salt of N-
allyloxycarbonyl-glycine (Alloc-Gly-OH). The allyloxycarbonyl (Alloc) group serves as a
protecting group for the amino functionality of glycine. This protection is crucial in peptide
synthesis to prevent unwanted side reactions during the stepwise assembly of amino acid
residues. The formation of the dicyclohexylammonium (DCHA) salt improves the handling
characteristics of the parent amino acid derivative, often rendering it a stable, crystalline solid
with enhanced solubility in organic solvents.[1]

Physicochemical Properties

Quantitative data for N-allyloxycarbonyl-glycine dicyclohexylammonium salt is summarized
below. It is important to note that specific experimental values for melting point and solubility
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are not consistently reported in publicly available literature. Data for analogous compounds are

provided for reference.

Property Value Source
CAS Number 110637-40-6 [2]
Molecular Formula C18H32N204 [3]
Molecular Weight 340.46 g/mol [3]
Appearance White powder/solid [4]

123 - 124 °C (for 2-Allyl-N-
Melting Point Boc-L-glycine
dicyclohexylamine salt)

[4]

The dicyclohexylammonium

salt form generally improves

Solubility solubility in organic solvents.[1]

Specific quantitative data is not

readily available.

Storage Temperature 2-8 °C

[5]

Chemical Structure

Caption: lonic association of N-allyloxycarbonyl-glycine and Dicyclohexylamine.

Synthesis and Purification

The synthesis of N-allyloxycarbonyl-glycine dicyclohexylammonium salt involves two key steps:

the protection of the glycine amino group with the allyloxycarbonyl (Alloc) group, followed by

the formation of the dicyclohexylammonium salt.

Experimental Protocol: Synthesis of N-allyloxycarbonyl-

glycine (Alloc-Gly-OH)

This protocol is adapted from general procedures for the N-protection of amino acids.
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Materials:

e Glycine

e Allyl chloroformate

e Sodium bicarbonate (NaHCOs) or Sodium hydroxide (NaOH)
o Dioxane or Tetrahydrofuran (THF)

o Water

o Ethyl acetate

e 1 M Hydrochloric acid (HCI)

e Brine

¢ Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa)
Procedure:

» Dissolution: Dissolve glycine (1.0 eq) in a solution of sodium bicarbonate (2.5 eq) in water.
Alternatively, a mixture of dioxane and water can be used.

e Cooling: Cool the solution to 0 °C in an ice bath.

» Addition of Protecting Agent: Slowly add allyl chloroformate (1.1 eq) to the cooled solution
while stirring vigorously. Maintain the temperature at 0 °C during the addition.

» Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, or
until the reaction is complete as monitored by Thin Layer Chromatography (TLC).

o Work-up:
o Wash the reaction mixture with ethyl acetate to remove any unreacted allyl chloroformate.

o Acidify the aqueous layer to pH 2-3 with 1 M HCI.
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o Extract the product into ethyl acetate (3x).

o Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

« Isolation: Remove the solvent under reduced pressure to yield N-allyloxycarbonyl-glycine,
which may be a solid or an oil.

Experimental Protocol: Formation of the
Dicyclohexylammonium Salt

This protocol is based on general procedures for the formation of DCHA salts of N-protected
amino acids.

Materials:

N-allyloxycarbonyl-glycine (crude or purified)

Dicyclohexylamine (DCHA)

Ethyl acetate or Diethyl ether

Hexane

Procedure:

Dissolution: Dissolve the crude or purified N-allyloxycarbonyl-glycine (1.0 eq) in a suitable
organic solvent such as ethyl acetate or diethyl ether.

» Addition of DCHA: Slowly add dicyclohexylamine (1.0 eq) to the solution while stirring.

» Precipitation: The dicyclohexylammonium salt will typically precipitate out of the solution. The
precipitation can be enhanced by the addition of a less polar solvent like hexane and by
cooling the mixture.

« |solation: Collect the precipitated solid by vacuum filtration.

» Washing: Wash the solid with cold diethyl ether or hexane to remove any unreacted starting
materials.
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e Drying: Dry the resulting white powder under vacuum to yield N-allyloxycarbonyl-glycine
dicyclohexylammonium salt.

Role in Peptide Synthesis: Orthogonal Protection
Strategy

The primary application of Alloc-Gly-OH-DCHA is in solid-phase peptide synthesis (SPPS),
where the Alloc group serves as a key element in an orthogonal protection strategy.
Orthogonality in this context means that different protecting groups can be selectively removed
under distinct reaction conditions without affecting other protecting groups on the peptide chain.

[6]7]

The Alloc group is stable to the acidic conditions used to cleave tert-butyloxycarbonyl (Boc)
groups and the basic conditions used to cleave 9-fluorenylmethoxycarbonyl (Fmoc) groups.[8]
This unique stability allows for a "three-dimensional” protection strategy, enabling the synthesis
of complex peptides, such as branched or cyclic peptides.

Logical Relationship of Orthogonal Protecting Groups
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Orthogonal Protection Strategy in Peptide Synthesis
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Caption: Orthogonality of Fmoc, Boc, and Alloc protecting groups.
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Experimental Protocol: Cleavage of the Alloc Group

The Alloc group is typically removed using a palladium(0)-catalyzed reaction in the presence of
a scavenger.[9]

Materials:

Alloc-protected peptide on resin

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4]

Phenylsilane (PhSiHs) or other suitable scavenger

Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)
Procedure:

» Resin Swelling: Swell the Alloc-protected peptide-resin in an appropriate solvent like DCM or
DMF.

o Reagent Preparation: In a separate flask, prepare a solution of
tetrakis(triphenylphosphine)palladium(0) (0.1-0.2 eq) and phenylsilane (10-20 eq) in the
reaction solvent.

o Deprotection Reaction: Add the palladium catalyst solution to the swollen resin. Agitate the
mixture at room temperature for 30-60 minutes. The reaction is often repeated to ensure
complete removal.

o Washing: After the reaction, thoroughly wash the resin with the reaction solvent, followed by
other washes (e.g., DCM, DMF, isopropanol) to remove the catalyst and byproducts.

Safety and Handling

Hazard Identification: Based on safety data for similar compounds, N-allyloxycarbonyl-glycine
dicyclohexylammonium salt should be handled with care. It may cause skin and eye irritation.
[4] Inhalation of dust should be avoided.

Personal Protective Equipment (PPE):
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o Wear appropriate safety glasses, gloves, and a lab coat when handling this compound.

e Use in a well-ventilated area or under a fume hood.

Storage:

o Store in a tightly sealed container in a cool, dry place. Recommended storage is at 2-8 °C.[5]
Disposal:

o Dispose of in accordance with local, state, and federal regulations.

Experimental Workflow Diagram
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Experimental Workflow for Synthesis and Use of Alloc-Gly-OH-DCHA
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Caption: Workflow from synthesis to application in peptide chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bachem.com [bachem.com]

2. advancedchemtech.com [advancedchemtech.com]

3. Alloc-Gly-OH.DCHA | C18H32N204 | CID 91825809 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 4. fishersci.com [fishersci.com]

e 5. Alloc-Gly-OH-DCHA | 110637-40-6 [chemicalbook.com]
o 6. fiveable.me [fiveable.me]

e 7. benchchem.com [benchchem.com]

e 8. benchchem.com [benchchem.com]

e 9. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [N-allyloxycarbonyl-glycine dicyclohexylammonium salt:
A Comprehensive Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3395774#n-allyloxycarbonyl-glycine-
dicyclohexylammonium-salt-basics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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